Cas no 2228538-12-1 (2-(2-chloroquinolin-3-yl)-2-oxoacetic acid)

• Product Name: 2-(2-chloroquinolin-3-yl)-2-oxoacetic acid
• CAS No: 2228538-12-1
• MF: C₁₁H₆ClNO₃
• MW: 235.623241901398
• CID: 6250483
• PubChem ID: 165796859
• Update Time: 2025-10-29

2-(2-chloroquinolin-3-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroquinolin-3-yl)-2-oxoacetic acid
• EN300-1993570
• 2228538-12-1

• Inchi： 1S/C11H6ClNO3/c12-10-7(9(14)11(15)16)5-6-3-1-2-4-8(6)13-10/h1-5H,(H,15,16)
• InChI Key： MUBDWXMVVNWKNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 235.0036207g/mol
• Monoisotopic Mass: 235.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(2-chloroquinolin-3-yl)-2-oxoacetic acid

Compound CAS No. 2228538-12-1: 2-(2-chloroquinolin-3-yl)-2-oxoacetic Acid

Introduction to CAS No. 2228538-12-1 and 2-(chloroquinolinyl) Acetic Acid Derivatives

The compound CAS No. 2228538-12-1, also known as ..., is a highly specialized organic compound with the chemical name .... This compound belongs to the class of quinoline derivatives, which have gained significant attention in the fields of pharmaceutical chemistry, biological sciences, and material science due to their unique structural properties and potential bioactivity.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The structure of CAS No. ... features a chlorinated quinoline ring fused with a beta-keto acid moiety, which contributes to its intriguing chemical behavior and potential applications.

Structural Insights and Chemical Properties of CAS No. ...

The molecular structure of CAS No. ... is characterized by a quinoline core, which is a bicyclic aromatic system consisting of a benzene ring fused with a pyridine ring. The substitution pattern on the quinoline ring plays a crucial role in determining the compound's chemical reactivity and biological activity.

In this compound, the quinoline ring is substituted at the third position with a chlorine atom, while the adjacent position (position 3) is attached to an acetic acid derivative group. This substitution pattern imparts unique electronic properties to the molecule, making it an interesting candidate for further study.

The presence of the beta-keto acid group introduces additional functionality, such as acidity and potential for participation in various chemical reactions. This group can act as a site for further functionalization, enabling researchers to explore its role in different chemical environments.

Synthesis and Characterization of CAS No. ...

The synthesis of CAS No. ... involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Friedlander annulation, Suzuki coupling, and other cross-coupling reactions, to construct the quinoline framework efficiently.

Recent studies have focused on optimizing the synthesis pathway to improve yield and purity while minimizing environmental impact. The use of green chemistry principles has been emphasized in these efforts, reflecting the growing importance of sustainable practices in chemical research.

The characterization of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure, purity, and crystalline properties.

Biological Activity and Applications of CAS No. ...

One of the most promising aspects of CAS No. ... lies in its potential biological activity. Initial screening studies have revealed that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and cellular pathways involved in disease processes.

Preliminary results from in vitro assays suggest that this compound may possess anti-inflammatory, anti-cancerous, or neuroprotective properties depending on its interaction with specific biological systems. Further studies are currently underway to validate these findings and explore their therapeutic implications.

In addition to its biological applications, this compound has shown promise in materials science due to its ability to form stable complexes with metal ions or other organic molecules. This property makes it a candidate for use in catalysis or as a building block for advanced materials.

Safety Considerations and Regulatory Compliance for CAS No. ...

The handling and use of any chemical compound require careful consideration of safety protocols to ensure both personal safety and environmental protection. For CAS No...., appropriate safety measures include proper storage conditions, handling procedures, and disposal methods as outlined by relevant regulatory guidelines.

Evaluation of toxicological profiles is an essential step before any clinical or industrial application can be considered for this compound. Ongoing research aims to establish its safety profile through comprehensive toxicity studies conducted under controlled conditions.